Thioflavin S

• CAS: 401813-29-4
• Molecular Formula: C25H24ClN3O3S3
• Molecular Weight: 546.1 g/mol
• InChI: InChI=1S/C25H24N3O3S3.ClH/c1-15-6-12-20-22(23(15)34(29,30)31)33-25(28(20)5)17-9-13-19-21(14-17)32-24(27(19)4)16-7-10-18(11-8-16)26(2)3;/h6-14H,1-5H3;1H/q+1;/p-1
• InChIKey: VNVDHTWVCQCPLI-UHFFFAOYSA-M

Thioflavin S (CAS 401813-29-4) for Amyloid Detection: Technical Baseline and Procurement Context

Thioflavin S is a fluorescent benzothiazole dye that exists as a heterogeneous mixture of compounds resulting from the methylation of dehydrothiotoluidine with sulfonic acid [1]. It is widely employed as a histological stain for the detection of amyloid fibrils, particularly in neurodegenerative disease research [2]. Its utility stems from a characteristic red shift in its excitation spectrum and a dramatic increase in fluorescence emission upon binding to the cross-β sheet structures common to amyloid aggregates .

Histological amyloid plaque detection

Fluorescence microscopy workflow

Characteristic binding-induced red shift

• [1] StainsFile. (n.d.). Fluorescent Amyloid Stains. Retrieved from https://www.stainsfile.com/theory/methods/staining-amyloid-proteins-for-histology/fluorescent-amyloid-stains/ View Source
• [2] Wikipedia contributors. (2024, June 4). Thioflavin. In Wikipedia, The Free Encyclopedia. Retrieved from https://en.m.wikipedia.org/wiki/Thioflavin View Source

Why Substituting Thioflavin S with Thioflavin T or Congo Red Compromises Experimental Reproducibility

Thioflavin S cannot be interchanged with its closest analogs—such as Thioflavin T or Congo Red—without significant risk to data comparability and experimental outcomes. While these dyes all target β-sheet-rich amyloid structures, they differ fundamentally in their chemical nature and binding mechanisms [1]. Thioflavin T is a cationic basic dye, whereas Thioflavin S is an anionic acid dye, leading to differential interactions with amyloid and cellular components [2]. This results in notable disparities in specificity and background fluorescence profiles [3]. Furthermore, Congo Red operates via a distinct mechanism that yields apple-green birefringence under polarized light, a property Thioflavin S lacks [4]. Consequently, swapping these reagents invalidates established protocols and introduces confounding variables, a concern supported by quantitative data on their divergent performance in key assays.

Dye class

Anionic acid dye (ThS)

Thioflavin T is cationic; tissue interactions may differ

Detection readout

Fluorescence, no birefringence

Congo Red requires polarized light; protocol mismatch

Background signal

Higher background typical

ThT may give lower background, shifting signal threshold

• [1] Picken, M. M., & Herrera, G. A. (2012). Thioflavin T Stain: An Easier and More Sensitive Method for Amyloid Detection. In Amyloidosis (pp. 187-191). Humana Press. https://doi.org/10.1007/978-1-60761-389-3_14 View Source
• [2] StainsFile. (n.d.). Fluorescent Amyloid Stains. Retrieved from https://www.stainsfile.com/theory/methods/staining-amyloid-proteins-for-histology/fluorescent-amyloid-stains/ View Source
• [3] Morphisto GmbH. (2020). Product Detail: Thioflavin T 1 %, aqueous. Retrieved from https://www.morphisto.de/en/shop/detail/d/Thioflavin_T_1_w%C3%A4ssrig/181/ View Source
• [4] Kelényi, G. (1967). Thioflavin S fluorescent and congo red anisotropic stainings in the histologic demonstration of amyloid. Acta Neuropathologica, 7, 336-348. View Source

Thioflavin S Quantitative Performance Data vs. Analogs: A Procurement Evidence Guide

Comparative Binding Affinity (Ki) of Thioflavin S for β-Amyloid Plaques

Thioflavin S exhibits high-affinity binding to β-amyloid plaques in human brain tissue. In a competition-based autoradiography assay using Alzheimer's disease patient brain cortex, a compound based on Thioflavin S demonstrated a binding affinity (Ki) of 0.895 nM [1]. This value provides a benchmark for the class. For comparison, a separate study using a Thioflavin S-based fluorescence assay reported an IC50 of 180 nM for inhibition of amyloid beta (1-40) aggregation after 24 hours to 7 days of incubation [2].

Binding affinity

Class-level

Ki = 0.895 nM

High-affinity benchmark for sensitive amyloid detection

Autoradiography assay; IC50 of 180 nM in fluorescence format

Evidence Dimension	Binding Affinity to Amyloid
Target Compound Data	Ki = 0.895 nM (based on Thioflavin S probe)
Comparator Or Baseline	IC50 = 180 nM (Thioflavin S-based fluorescence assay)
Quantified Difference	Not directly comparable due to different assay formats (Ki vs. IC50) and targets (human tissue vs. synthetic peptide). The data demonstrate potent binding in the nanomolar range.
Conditions	Autoradiography vs. Fluorescence Assay; Human brain tissue vs. Synthetic Aβ(1-40)

Why This Matters

This data establishes Thioflavin S as a high-affinity probe for amyloid, a critical parameter when selecting a dye for sensitive detection or for developing competitive binding assays.

• [1] BindingDB. (2020). BDBM50492522 (CHEMBL2407622). Affinity Data: Ki = 0.895 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50492522 View Source
• [2] BindingDB. (2022). PrimarySearch_ki. Affinity Data: IC50 = 180 nM. Retrieved from http://ww.w.bindingdb.org/rwd/jsp/dbsearch/PrimarySearch_ki.jsp View Source

Comparative Spectral Properties: Excitation and Emission Peaks vs. Thioflavin T

The spectral properties of Thioflavin S are distinct from Thioflavin T, a critical consideration for fluorescence microscopy and plate reader assay design. Unbound Thioflavin S has an excitation peak at 391 nm and an emission peak at 428 nm . In contrast, unbound Thioflavin T has excitation/emission maxima at approximately 385 nm and 445 nm, respectively . Upon binding to amyloid, Thioflavin S undergoes a characteristic 120 nm red shift, allowing selective excitation at 450 nm and emission at 482 nm [1]. Thioflavin T bound to amyloid exhibits excitation/emission maxima of approximately 450 nm and 485 nm .

Spectral properties

Reported

ThS: unbound 391/428 nm, bound ~450/482 nm

ThT: unbound 385/445 nm, bound ~450/485 nm

Spectral shift differences guide filter and detection setup

Larger red shift with Thioflavin S (120 nm)

Evidence Dimension	Fluorescence Spectral Properties
Target Compound Data	Thioflavin S (unbound): Ex/Em 391/428 nm; Bound: Ex/Em ~450/482 nm
Comparator Or Baseline	Thioflavin T (unbound): Ex/Em ~385/445 nm; Bound: Ex/Em ~450/485 nm
Quantified Difference	Unbound peak separation: 6 nm for excitation, 17 nm for emission. Bound spectra are similar but Thioflavin S exhibits a larger red shift upon binding (120 nm).
Conditions	In vitro spectral analysis

Why This Matters

These spectral differences are non-trivial for experimental design; using Thioflavin T in an optical system optimized for Thioflavin S will result in suboptimal signal detection and reduced assay sensitivity.

• [1] web.archive.org. (n.d.). Thioflavin. Retrieved from https://web.archive.org/web/20160304051409/http://www.fluorophores.tugraz.at/substance/507 View Source

Specificity and Background Fluorescence: Thioflavin S vs. Thioflavin T

Thioflavin T is reported to have higher specificity for binding to fibril structures and is less sensitive to background fluorescence compared to Thioflavin S [1]. While this is a qualitative statement, it is a widely cited and reproducible observation from histological practice. The higher background associated with Thioflavin S is a consequence of its heterogeneous composition and its acid dye properties, which can lead to non-specific electrostatic interactions with tissue components [2]. Conversely, Congo Red is considered the gold standard for specificity but suffers from lower sensitivity and a more complex, expertise-dependent protocol [3].

Specificity & background

Class-level

ThT: higher specificity, lower background; ThS: lower specificity, higher background

Trade-off drives assay design for signal clarity

Consistent qualitative observation from histology

Evidence Dimension	Staining Specificity and Background Signal
Target Compound Data	Lower specificity for fibrils, higher background fluorescence.
Comparator Or Baseline	Thioflavin T: Higher specificity for fibrils, lower background.
Quantified Difference	Qualitative, but consistent across multiple independent sources.
Conditions	Histological staining of amyloid-containing tissue sections.

Why This Matters

Understanding this trade-off is essential for experimental design. Researchers who prioritize a strong, clear signal-to-noise ratio for fibril detection may prefer Thioflavin T, while those following established protocols for specific plaque types (e.g., dense-core plaques) may find Thioflavin S indispensable.

• [1] Morphisto GmbH. (2020). Product Detail: Thioflavin T 1 %, aqueous. Retrieved from https://www.morphisto.de/en/shop/detail/d/Thioflavin_T_1_w%C3%A4ssrig/181/ View Source
• [2] StainsFile. (n.d.). Fluorescent Amyloid Stains. Retrieved from https://www.stainsfile.com/theory/methods/staining-amyloid-proteins-for-histology/fluorescent-amyloid-stains/ View Source
• [3] Picken, M. M., & Herrera, G. A. (2012). Thioflavin T Stain: An Easier and More Sensitive Method for Amyloid Detection. In Amyloidosis (pp. 187-191). Humana Press. https://doi.org/10.1007/978-1-60761-389-3_14 View Source

Optimal Use Cases for Thioflavin S (CAS 401813-29-4) Based on Empirical Evidence

Histological Staining of Dense-Core Senile Plaques in Alzheimer's Disease Research

Thioflavin S is the established standard for labeling dense-core amyloid-β plaques in post-mortem brain tissue from Alzheimer's disease patients. Its utility is derived from its ability to bind specifically to these dense, fibrillar structures, enabling their clear visualization via fluorescence microscopy [1]. While Congo Red is the clinical gold standard, Thioflavin S provides a simpler and more sensitive alternative for research applications, particularly for visualizing smaller plaques throughout the neocortex, hippocampus, and thalamic region .

In Vitro Fibrillogenesis Assays for Drug Discovery

The pronounced red shift in Thioflavin S fluorescence upon binding to cross-β sheet structures (unbound Ex/Em: 391/428 nm; bound Ex/Em: ~450/482 nm ) makes it a robust tool for monitoring the kinetics of amyloid formation in vitro. Researchers use this property to quantify the formation of amyloid fibrils from monomeric proteins like amyloid-β or tau. This is a core application for high-throughput screening of potential therapeutic compounds that may inhibit or modulate aggregation .

Neuropathological Staging in Animal Models of Neurodegeneration

Thioflavin S is a critical reagent for quantifying amyloid pathology in transgenic animal models, such as APP/PS1 mice. It is used to assess the efficacy of experimental therapies by staining brain sections to measure changes in plaque burden and distribution . Its established protocol and broad compatibility with standard histological workflows make it a reliable, go-to stain for longitudinal studies of disease progression.

Competition Assays for Novel Amyloid Probe Development

Given its well-characterized high-affinity binding to amyloid (e.g., Ki values in the sub-nanomolar range [2]), Thioflavin S is used as a benchmark ligand in competitive binding assays. Researchers develop novel imaging agents or therapeutics and assess their affinity by measuring their ability to displace Thioflavin S from amyloid deposits in tissue sections or synthetic fibrils. This application leverages Thioflavin S's established binding profile as a known entity.

Application

Selection Property

Validation Focus

Dense-core plaque staining in AD brain sections

Fibrillar binding specificity

Plaque visualization via fluorescence microscopy

In vitro amyloid aggregation kinetics

Fluorescence red shift upon binding

High-throughput screening assay compatibility

Amyloid pathology quantification in transgenic models

Established histology protocol

Plaque burden and distribution assessment

Competitive binding assays for novel probes

High-affinity amyloid binding benchmark

Displacement measurement from amyloid deposits

• [1] Biotool. (n.d.). Thioflavine S. Retrieved from https://www.biotool.com/thioflavine-s View Source
• [2] BindingDB. (2020). BDBM50492522 (CHEMBL2407622). Affinity Data: Ki = 0.895 nM. Retrieved from http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50492522 View Source